Cas no 2228730-67-2 (3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid
• CAS No: 2228730-67-2
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5858965
• PubChem ID: 165704746
• Update Time: 2025-11-01

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid
• 3-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-3-methylbutanoic acid
• 2228730-67-2
• EN300-1896131

• Inchi： 1S/C13H20N2O4/c1-12(2,3)19-11(18)15-7-9(14-8-15)13(4,5)6-10(16)17/h7-8H,6H2,1-5H3,(H,16,17)
• InChI Key： XUYPBHBPGZMTBH-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C)(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid

Comprehensive Overview of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid (CAS No. 2228730-67-2)

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid (CAS No. 2228730-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring with a tert-butoxycarbonyl (Boc) protecting group and a 3-methylbutanoic acid moiety. Its versatility makes it valuable for applications in drug discovery, peptide synthesis, and enzyme inhibition studies. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting inflammatory and metabolic disorders.

The growing demand for Boc-protected intermediates like 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid reflects broader trends in precision medicine and small-molecule drug development. With the rise of AI-driven drug design and high-throughput screening, compounds with well-defined protective groups are critical for optimizing synthetic routes. Users frequently search for "Boc-Imidazole derivatives" or "CAS 2228730-67-2 solubility," highlighting the need for detailed physicochemical data. This compound’s stability under acidic conditions—a hallmark of Boc chemistry—makes it ideal for multi-step organic transformations.

From a synthetic perspective, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid serves as a precursor for bioactive molecules. Its carboxylic acid functionality allows for further derivatization via amide coupling or esterification, while the imidazole core contributes to hydrogen bonding and metal coordination. Recent publications have explored its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Common queries such as "Boc deprotection conditions for CAS 2228730-67-2" underscore the importance of methodological transparency in peer-reviewed literature.

Environmental and regulatory considerations also shape the discourse around this compound. As industries prioritize green chemistry, researchers seek solvent-free or catalytic approaches to handle tert-butoxycarbonyl derivatives. The compound’s low toxicity profile (as per available data) aligns with the demand for sustainable reagents. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) answers frequent search terms like "Boc-imidazole SPPS compatibility," making it relevant for peptide-based vaccine development—a trending area post-pandemic.

In conclusion, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid (CAS No. 2228730-67-2) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span from medicinal chemistry to material science, addressing both academic curiosity and industrial needs. By integrating SEO-friendly keywords like "imidazole carboxylic acid synthesis" and "Boc-protected heterocycles," this overview aims to bridge information gaps while adhering to rigorous scientific standards.